Cas no 61756-21-6 (succinyl cyclic GMP-tyrosine methyl ester)

• Product Name: succinyl cyclic GMP-tyrosine methyl ester
• CAS No: 61756-21-6
• MF: C₂₄H₂₇N₆O₁₂P
• MW: 622.477946519852
• CID: 955056
• Update Time: 2023-11-19

succinyl cyclic GMP-tyrosine methyl ester Chemical and Physical Properties

Names and Identifiers

• succinyl cyclic GMP-tyrosine methyl ester
• LogP
• [[(2S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-4-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (E)-4-[[(2S)-3-(4-hydroxyphenyl)-1-methoxy-1-oxopropan-2-yl]amino]-4-oxobut-2-enoate
• Tme-cgmp
• Guanosine 3',5'-cyclic phosphoric acid 2'-O-succinyl-3-tyrosine methyl ester
• Guanosine, cyclic 3',5'-(hydrogen phosphate) 2'-(4-((1-((4-hydroxyphenyl)methyl)-2-methoxy-2-oxoethyl)amino)-4-oxobutanoate)
• CID 135754324
• L-Tyrosine, N-(3-carboxy-1-oxopropyl)-, 1-methyl ester, 2'-ester with guanosine cyclic 3',5'-(hydrogen phosphate)

• Inchi： 1S/C24H27N6O12P/c1-39-23(36)15(8-12-2-4-13(31)5-3-12)27-17(33)6-7-18(34)42-43(37,38)40-10-14-9-16(32)22(41-14)30-11-26-19-20(30)28-24(25)29-21(19)35/h2-7,11,14-16,22,31-32H,8-10H2,1H3,(H,27,33)(H,37,38)(H3,25,28,29,35)/b7-6+/t14-,15-,16+,22+/m0/s1
• InChI Key： IUNMAHGXVNCTQT-MVOFGVHTSA-N
• SMILES： P(=O)(O)(OC(/C=C/C(N[C@H](C(=O)OC)CC1C=CC(=CC=1)O)=O)=O)OC[C@@H]1C[C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 1180
• Topological Polar Surface Area: 263

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• pka: 0.82±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine deoxyribonucleotides Purine deoxyribonucleoside monophosphates